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Compound of Interest

Compound Name: 2-Chloropropanal

Cat. No.: B1595544 Get Quote

Essential Safety and Handling Guide for 2-
Chloropropanal
For Immediate Use by Laboratory Professionals

This guide provides critical safety, handling, and disposal information for 2-Chloropropanal
(CAS No. 683-50-1), a highly hazardous chemical. Researchers, scientists, and drug

development professionals must adhere to these protocols to ensure personal safety and

environmental protection. The information is compiled from available safety data, though a

complete Safety Data Sheet (SDS) was not accessible in the immediate search. Therefore, an

abundance of caution is advised.

Hazard Summary
2-Chloropropanal is a highly flammable liquid and vapor that is toxic if swallowed, inhaled, or

in contact with skin.[1] It is also corrosive, causing severe skin burns and eye damage.[1]

GHS Hazard Classification[1]
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Hazard Class Category

Flammable Liquids 2

Acute Toxicity, Oral 3

Acute Toxicity, Dermal 3

Acute Toxicity, Inhalation 3

Skin Corrosion/Irritation 1

Serious Eye Damage/Eye Irritation 1

Physical and Chemical Properties

Property Value

Molecular Formula C₃H₅ClO

Molecular Weight 92.52 g/mol [1]

Boiling Point 83.5°C at 760 mmHg

Flash Point 7°C

Density 1.061 g/cm³

Personal Protective Equipment (PPE)
Due to the high toxicity and corrosivity of 2-Chloropropanal, a comprehensive PPE plan is

mandatory.
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PPE Category Specification Purpose

Eye Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors causing severe

eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene).

Specific breakthrough times

are not available in the

provided search results;

consult the manufacturer's

SDS for detailed information.

To prevent skin contact, which

is toxic and can cause severe

burns.

Body Protection
A flame-resistant lab coat and

chemical-resistant apron.

To protect against skin contact

and in case of fire.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required when handling

outside of a certified chemical

fume hood.

To prevent inhalation of toxic

vapors.

Operational Plan: Safe Handling and Storage
Engineering Controls:

All work with 2-Chloropropanal must be conducted in a certified chemical fume hood to

minimize inhalation exposure.

An emergency eyewash station and safety shower must be immediately accessible.

Handling Procedures:

Before use, inspect all PPE for integrity.

Ensure the fume hood is functioning correctly.

Dispense the smallest quantity necessary for the experiment.
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Use spark-proof tools and equipment to prevent ignition of the flammable liquid.

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling, even if gloves were worn.

Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep in a tightly sealed, properly labeled container.

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents.

Disposal Plan
Waste Identification and Segregation:

2-Chloropropanal waste is classified as hazardous waste.

It must be segregated as halogenated organic waste.

Do not mix with non-halogenated or other waste streams.

Disposal Procedure:

Collect all 2-Chloropropanal waste, including contaminated materials, in a designated,

properly labeled, and sealed hazardous waste container.

The container should be stored in a secondary containment bin within a designated

hazardous waste accumulation area.

Arrange for disposal through a licensed hazardous waste disposal company. High-

temperature incineration is the preferred method for destruction.

Emergency Procedures
Spill Response:
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Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

If the spill is large or you are not trained to handle it, call emergency services.

For small spills, if trained and equipped with appropriate PPE, contain the spill with an inert

absorbent material (e.g., vermiculite, sand).

Carefully collect the absorbed material using non-sparking tools and place it in a sealed

container for hazardous waste disposal.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.

First Aid:

Eye Contact: Immediately flush with copious amounts of water for at least 15 minutes, lifting

the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and water for at least 15 minutes. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow Guides
The following diagrams illustrate the essential workflows for safely handling 2-Chloropropanal.
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Preparation Handling Disposal
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Caption: Workflow for the safe handling of 2-Chloropropanal.
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Caption: Emergency response procedure for a 2-Chloropropanal spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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